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Compound of Interest

Compound Name: Methyl 5-hexenoate

Cat. No.: B1584880 Get Quote

This guide provides a comprehensive overview of the key physical properties of Methyl 5-
hexenoate, specifically its boiling point and density. It is intended for researchers, scientists,

and professionals in the field of drug development who require accurate and detailed

information for their work. This document outlines the experimentally determined values for

these properties and provides detailed protocols for their measurement.

Physical Properties of Methyl 5-hexenoate
Methyl 5-hexenoate is a colorless liquid with the molecular formula C₇H₁₂O₂. A summary of its

key physical properties is presented in the table below.

Property Value Units

Boiling Point 157 °C[1][2]

Density 0.91 g/cm³[1][2]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

boiling point and density of a liquid compound such as Methyl 5-hexenoate.

2.1. Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. This can be determined using several methods, including the micro-reflux method,

which is suitable for small sample volumes.

Micro-Reflux Method:

Sample Preparation: Approximately 0.5 mL of the liquid sample (Methyl 5-hexenoate) is

placed into a small test tube. A small magnetic stir bar is added to ensure even heating and

prevent bumping.[3][4]

Apparatus Setup: The test tube is securely clamped within a heating block placed on a hot

plate stirrer. A thermometer is positioned with its bulb approximately 1 cm above the surface

of the liquid.[3][4]

Heating and Observation: The sample is gently heated while being stirred. The liquid will

begin to boil, and its vapor will condense on the cooler, upper part of the test tube, creating a

reflux ring.[3][4]

Temperature Measurement: The thermometer bulb should be level with this reflux ring to

obtain an accurate reading of the boiling point. The temperature at which the vapor and liquid

phases are in equilibrium is recorded as the boiling point.[3][4] The reading should remain

stable during gentle reflux.[4]

Cooling: Once the boiling point is recorded, the heating is stopped, and the apparatus is

allowed to cool.

Capillary Method:

An alternative method involves using a capillary tube.[5][6]

Preparation: A small amount of the liquid is placed in a larger tube, and a smaller, inverted

capillary tube is placed inside.

Heating: The setup is heated, and as the temperature rises, air trapped in the capillary tube

is expelled, followed by the vapor of the liquid.[6]
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Observation: A continuous stream of bubbles will emerge from the capillary tube when the

liquid's boiling point is reached.[3][6]

Measurement: The heat is then removed, and the temperature at which the liquid just begins

to enter the capillary tube is recorded as the boiling point.[3][6]

2.2. Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by

measuring the mass of a known volume.

Method using a Graduated Cylinder and Balance:

Mass of Empty Container: The mass of a clean, dry graduated cylinder is measured using an

analytical balance.

Volume Measurement: A specific volume of Methyl 5-hexenoate (e.g., 10 mL) is carefully

added to the graduated cylinder. The volume should be read at the bottom of the meniscus

with the eye level to the marking to avoid parallax error.[7]

Mass of Container and Liquid: The mass of the graduated cylinder containing the liquid is

then measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

graduated cylinder from the mass of the cylinder with the liquid. The density is then

calculated using the formula: Density = Mass / Volume.[7][8]

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of Methyl 5-hexenoate.
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Experimental workflow for physical property determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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